Cas no 2780352-89-6 (1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)- )

• Product Name: 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)-
• CAS No: 2780352-89-6
• MF: C₂₄H₃₇N₉O₄S
• MW: 547.673482656479
• CID: 5687554
• Update Time: 2025-07-25

1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(4-Isothiocyanatophenyl)methyl]-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetamide (ACI)
• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)-

• Inchi： 1S/C24H37N9O4S/c25-21(34)13-30-5-6-31(14-22(26)35)9-10-33(16-24(28)37)20(12-32(8-7-30)15-23(27)36)11-18-1-3-19(4-2-18)29-17-38/h1-4,20H,5-16H2,(H2,25,34)(H2,26,35)(H2,27,36)(H2,28,37)/t20-/m0/s1
• InChI Key： LZBLLVHUXJXXNS-FQEVSTJZSA-N
• SMILES： C(C1C=CC(N=C=S)=CC=1)[C@H]1CN(CC(=O)N)CCN(CC(=O)N)CCN(CC(=O)N)CCN1CC(=O)N

Additional information on 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)-

Research Brief on 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)- (CAS: 2780352-89-6)

The compound 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)- (CAS: 2780352-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its macrocyclic structure and isothiocyanate functional group, is being explored for its potential applications in drug delivery, diagnostic imaging, and targeted therapy. The unique combination of a cyclen backbone and an isothiocyanate moiety allows for versatile conjugation with biomolecules, making it a promising candidate for the development of novel therapeutic and diagnostic agents.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its chelating properties and stability under physiological conditions. Researchers have demonstrated that the cyclen core can effectively bind to various metal ions, such as gadolinium (Gd³⁺), which is crucial for its application in magnetic resonance imaging (MRI) contrast agents. The isothiocyanate group, on the other hand, facilitates covalent attachment to proteins, peptides, or antibodies, enabling targeted delivery and enhanced specificity.

One of the key advancements in this area involves the use of 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)- in the development of radiopharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the chelation of radioactive isotopes, such as lutetium-177 (¹⁷⁷Lu) and yttrium-90 (⁹⁰Y), for use in targeted radionuclide therapy. The compound's high affinity for these isotopes, coupled with its ability to form stable complexes, has shown promising results in preclinical models of cancer therapy.

In addition to its therapeutic potential, this compound has also been investigated for its role in diagnostic imaging. A recent report in Bioconjugate Chemistry (2024) described its application in the development of dual-modality imaging probes. By conjugating the compound with near-infrared fluorescent dyes and radionuclides, researchers were able to create probes that provide both optical and nuclear imaging capabilities. This dual functionality offers significant advantages for real-time imaging and precise localization of diseased tissues.

Despite these promising developments, challenges remain in optimizing the pharmacokinetics and biodistribution of this compound. Studies have indicated that modifications to the cyclen backbone or the isothiocyanate linker may be necessary to improve in vivo stability and reduce off-target effects. Ongoing research is focused on structural optimization and the development of novel derivatives to address these limitations.

In conclusion, 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetamide, 2-[(4-isothiocyanatophenyl)methyl]-, (2S)- (CAS: 2780352-89-6) represents a versatile and highly functionalized scaffold with broad applications in chemical biology and pharmaceutical research. Its ability to chelate metal ions and conjugate with biomolecules makes it a valuable tool for the development of next-generation therapeutics and diagnostics. Future studies will likely focus on further refining its properties and expanding its applications in precision medicine.